Cas no 99902-71-3 (6-(4-acetylphenoxy)pyridine-3-carbonitrile)

6-(4-acetylphenoxy)pyridine-3-carbonitrile structure
99902-71-3 structure
Product Name:6-(4-acetylphenoxy)pyridine-3-carbonitrile
CAS No:99902-71-3
MF:C14H10N2O2
MW:238.241403102875
CID:1992924
PubChem ID:514827
Update Time:2025-04-21

6-(4-acetylphenoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(4-acetylphenoxy)pyridine-3-carbonitrile
    • 3-pyridinecarbonitrile, 6-(4-acetylphenoxy)-
    • DTXSID70244313
    • CHEMBL136202
    • 99902-71-3
    • Inchi: 1S/C14H10N2O2/c1-10(17)12-3-5-13(6-4-12)18-14-7-2-11(8-15)9-16-14/h2-7,9H,1H3
    • InChI Key: FZBSLZXPXHUBEM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=CN=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

  • Exact Mass: 238.074
  • Monoisotopic Mass: 238.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 418.1°C at 760 mmHg
  • Flash Point: 206.7°C
  • Refractive Index: 1.604
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